Cas no 2172393-89-2 (1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol)

• Product Name: 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol
• CAS No: 2172393-89-2
• MF: C₁₂H₁₇ClO₂
• MW: 228.715183019638
• CID: 6385945
• PubChem ID: 165518311
• Update Time: 2025-05-28

1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol
• 2172393-89-2
• EN300-1282533

• Inchi： 1S/C12H17ClO2/c1-8-6-10(4-5-11(8)13)7-12(14)9(2)15-3/h4-6,9,12,14H,7H2,1-3H3
• InChI Key： UCLUYHGFBUZCAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)CC(C(C)OC)O

Computed Properties

• Exact Mass: 228.0917075g/mol
• Monoisotopic Mass: 228.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol

Comprehensive Overview of 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol (CAS No. 2172393-89-2)

1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol (CAS No. 2172393-89-2) is a specialized organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a chloro-methylphenyl group and a methoxybutanol chain, offers a versatile platform for synthetic modifications and functionalization. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel chemical entities in drug discovery and sustainable agriculture.

The compound's CAS number 2172393-89-2 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol, reflects its structural complexity, which includes a chloro-substituted aromatic ring and an aliphatic methoxybutanol moiety. These features contribute to its solubility, stability, and reactivity, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of antimicrobial agents and plant growth regulators.

In the context of current trends, 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol aligns with the increasing focus on green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound's potential for low-toxicity applications and biodegradability has become a topic of interest. Searches for "eco-friendly chemical intermediates" and "sustainable agrochemicals" often lead to discussions about derivatives of this compound, underscoring its relevance in modern research.

Another area of exploration is the compound's role in pharmaceutical intermediates. With the rise of personalized medicine and targeted therapies, chemists are investigating how 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol can be tailored to enhance drug efficacy and reduce side effects. Questions like "How to optimize the synthesis of 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol?" or "What are the industrial applications of CAS 2172393-89-2?" frequently appear in academic and industrial forums, reflecting its practical significance.

From a technical standpoint, the compound's physical and chemical properties—such as melting point, boiling point, and solubility—are well-documented, facilitating its use in formulation development and process optimization. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and stability, ensuring compliance with industry standards. These attributes make it a reliable choice for high-precision applications.

Looking ahead, the future of 1-(4-chloro-3-methylphenyl)-3-methoxybutan-2-ol appears promising, with ongoing research exploring its potential in nanotechnology and advanced materials. As the scientific community continues to uncover new applications, this compound is poised to play a pivotal role in innovations across multiple sectors. Its combination of structural versatility and functional adaptability ensures its place in the next generation of chemical solutions.